4-(2,3-Dichlorophenyl)piperidine hydrochloride

• IUPAC Name: 4-(2,3-dichlorophenyl)piperidine;hydrochloride
• InChI: InChI=1S/C11H13Cl2N.ClH/c12-10-3-1-2-9(11(10)13)8-4-6-14-7-5-8;/h1-3,8,14H,4-7H2;1H
• InChI Key: TZPQSCZOQUDKLV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=C(C(=CC=C2)Cl)Cl.Cl
• Molecular Formula: C11H14Cl3N
• Molecular Weight: 266.6 g/mol

Description

“4-(2,3-Dichlorophenyl)piperidine hydrochloride” is a chemical compound with the CAS Number: 1354030-49-1. It has a molecular weight of 266.6. The compound is typically stored at 4 degrees Celsius and is usually in powder form.

Molecular Structure Analysis

The IUPAC Name for this compound is “this compound” and its Inchi Code is "1S/C11H13Cl2N.ClH/c12-10-3-1-2-9 (11 (10)13)8-4-6-14-7-5-8;/h1-3,8,14H,4-7H2;1H".

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” were not found in the search results, it’s worth noting that piperidines are involved in intra- and intermolecular reactions leading to the formation of various derivatives.

It is a powder and is typically stored at 4 degrees Celsius.

Scientific Research Applications

Crystal Structure and Molecular Analysis

• The crystal and molecular structure of compounds related to 4-(2,3-Dichlorophenyl)piperidine hydrochloride, such as 4-carboxypiperidinium chloride, have been extensively studied. These analyses include single crystal X-ray diffraction and FTIR spectrum analysis, revealing details about molecular conformations and interactions (Szafran, Komasa, & Bartoszak-Adamska, 2007).

Synthesis and Characterization

• Research has focused on the synthesis of various chemical structures involving the piperidine group, including (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride. These studies explore methods like amidation, Friedel-Crafts acylation, and hydration, leading to the development of new chemical compounds with potential applications (Zheng, 2010).

Antimicrobial and Antioxidant Research

• Synthesis of new molecules with a piperidine structure, such as 3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one, has been explored for their potential antioxidant properties. These studies involve detailed NMR analysis and evaluation of antioxidant efficacy using methods like DPPH and ABTS (Dineshkumar & Parthiban, 2022).
• In another study, compounds like (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride were synthesized and screened for antimicrobial activities, demonstrating moderate activities against various microbial strains (Ovonramwen, Owolabi, & Oviawe, 2019).

Pharmacological Synthesis and Analysis

• Research on the synthesis of piperidine-based compounds for pharmacological applications has been conducted. For example, the synthesis of certain disubstituted piperidines was explored, with potential for testing these compounds for pharmacological activity (Bachmann & Jenkins, 1951).

Structural and Conformational Studies

• Studies have also been conducted on the conformational aspects of piperidine-related compounds. These include analyses of 3β-acyloxytropan-3α-carboxylic acid hydrochlorides, revealing insights into their preferred conformations and potential inhibitory ability on brain membranes (Burgos et al., 1992).

Receptor Interaction Studies

• Molecular interaction studies of compounds like N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with cannabinoid receptors have been conducted. These studies contribute to a better understanding of receptor-ligand interactions and their implications in medicinal chemistry (Shim et al., 2002).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

While specific future directions for “4-(2,3-Dichlorophenyl)piperidine hydrochloride” were not found in the search results, it’s worth noting that the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Relevant Papers The search results included references to MSDS and related peer-reviewed papers, technical documents, and similar products. Unfortunately, the specific content of these papers could not be retrieved in the search results.